Cas no 2137885-44-8 (6-ethyl-7-(propan-2-yl)-2-propyl-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 6-ethyl-7-(propan-2-yl)-2-propyl-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2137885-44-8
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 6136666
• PubChem ID: 165476149
• Update Time: 2025-06-15

6-ethyl-7-(propan-2-yl)-2-propyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-7-(propan-2-yl)-2-propyl-1,2,4triazolo1,5-apyridin-5-ol
• 2137885-44-8
• EN300-1078155
• 6-ethyl-7-(propan-2-yl)-2-propyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol

• Inchi： 1S/C14H21N3O/c1-5-7-12-15-13-8-11(9(3)4)10(6-2)14(18)17(13)16-12/h8-9H,5-7H2,1-4H3,(H,15,16)
• InChI Key： ILRCVWBCSDOZIW-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=C(C=C2N=C(CCC)NN21)C(C)C

Computed Properties

• Exact Mass: 247.168462302g/mol
• Monoisotopic Mass: 247.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.7Ų

Additional information on 6-ethyl-7-(propan-2-yl)-2-propyl-1,2,4triazolo1,5-apyridin-5-ol

Introduction to 6-ethyl-7-(propan-2-yl)-2-propyl-1,2,4triazolo[1,5-a]pyridin-5-ol (CAS No. 2137885-44-8)

The compound 6-ethyl-7-(propan-2-yl)-2-propyl-1,2,4triazolo[1,5-a]pyridin-5-ol, identified by its CAS number 2137885-44-8, represents a novel heterocyclic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the triazolopyridine class, a structural motif that has garnered considerable attention due to its diverse biological activities and synthetic versatility. The presence of multiple alkyl substituents, including ethyl, propan-2-yl, and propyl groups, introduces unique electronic and steric properties that can modulate its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of triazolopyridine derivatives in the development of therapeutic agents. These molecules often exhibit potent activity against a range of biological targets, including enzymes and receptors involved in inflammatory pathways, infectious diseases, and cancer. The specific arrangement of rings and substituents in 6-ethyl-7-(propan-2-yl)-2-propyl-1,2,4triazolo[1,5-a]pyridin-5-ol suggests that it may possess distinct pharmacological profiles compared to other triazolopyridine analogs.

One of the most compelling aspects of this compound is its structural complexity, which allows for extensive structural modifications to optimize its pharmacokinetic and pharmacodynamic properties. The triazolopyridine core provides a rigid framework that can be further functionalized to enhance binding affinity and selectivity. For instance, the ethyl and propan-2-yl substituents may contribute to favorable interactions with specific amino acid residues in target proteins, while the propyl group could influence solubility and metabolic stability.

In the context of current research, there is growing interest in developing small-molecule inhibitors that modulate protein-protein interactions (PPIs). Triazolopyridine derivatives have been shown to effectively disrupt PPIs by binding to hydrophobic pockets or other binding sites on target proteins. The unique architecture of 6-ethyl-7-(propan-2-yl)-2-propyl-1,2,4triazolo[1,5-a]pyridin-5-ol makes it a promising candidate for this application. Its ability to engage with multiple residues simultaneously could lead to high-affinity binding and potent inhibition of relevant PPIs.

Furthermore, the compound's potential as an antiviral agent is an area of active investigation. Viruses often rely on host cell machinery for replication, making PPIs attractive targets for antiviral therapy. Preclinical studies have demonstrated that certain triazolopyridine derivatives can inhibit viral proteases and integrases by competing with natural substrates or by stabilizing non-productive enzyme conformations. The structural features of 6-ethyl-7-(propan-2-yl)-2-propyl-1,2,4triazolo[1,5-a]pyridin-5-ol may enable it to interfere with viral replication cycles at multiple stages.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include cyclization reactions to form the triazolo[1,5-a]pyridine core followed by selective alkylation to introduce the ethyl, propan-2-y, and propyl substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

Evaluation of the compound's biological activity often involves high-throughput screening (HTS) campaigns to identify promising lead compounds for further development. Initial studies may focus on assessing its interaction with specific enzymes or receptors using biochemical assays. For example, enzyme inhibition assays can determine whether the compound effectively blocks the activity of target enzymes such as kinases or proteases. Cell-based assays may also be employed to evaluate its effects on cellular processes relevant to disease pathways.

The pharmacokinetic properties of 6-(ethyl)-7-(propan–2–yl)-2-propyl–1–,

In conclusion,6–ethyl–7–(propan–